Cas no 832-68-8 (6-Phenanthridinamine)

• Product Name: 6-Phenanthridinamine
• CAS No: 832-68-8
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 726607
• PubChem ID: 160547
• Update Time: 2025-04-19

6-Phenanthridinamine Chemical and Physical Properties

Names and Identifiers

• 6-Phenanthridinamine
• phenanthridin-6-amine
• 2-Aminobenzo(c)quinoline
• 6-Amino-phenanthridin
• 6-Aminophenanthridine
• 6-Phenanthridinamine (9CI)
• 9-Amino-phenanthridin
• Phenanthridin-6-ylamin
• phenanthridin-6-ylamine
• Phenanthridine,6-amino
• phenanthridine-6-amine
• 6-Amino-phenanthridine
• 6AP
• SCHEMBL72801
• PD094382
• Phenanthridine, 6-amino-
• 832-68-8
• BRN 0143395
• FVCXJXKLDUJOFA-UHFFFAOYSA-N
• HB3730
• HY-135189
• CS-0109772
• CHEMBL3290780
• AKOS028111334
• DTXSID30232216
• 6AP phenanthridine cpd
• 5-22-11-00058 (Beilstein Handbook Reference)
• DTXCID30154707
• DB-221745

• MDL： MFCD01708752
• Inchi： 1S/C13H10N2/c14-13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)15-13/h1-8H,(H2,14,15)
• InChI Key： FVCXJXKLDUJOFA-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CC=CC2=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 194.08400
• Monoisotopic Mass: 194.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Solubility: DMSO: soluble20mg/mL, clear
• PSA: 39.64000
• LogP: 2.90030

6-Phenanthridinamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• Storage Condition：2-8°C